BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Quantitative Analysis of 4-
Methylisoxazol-5-amine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Methylisoxazol-5-amine
CAS No.: 35143-75-0
Cat. No.: B1600767
Get Quote
. J

Executive Summary & Scientific Rationale

4-Methylisoxazol-5-amine is a critical heterocyclic intermediate. Unlike its regioisomer (3-
amino-5-methylisoxazole), the 5-amino-4-methyl variant possesses distinct electronic
properties due to the hyperconjugative effect of the C4-methyl group adjacent to the amine.

Analytical Challenges:

» Isomeric Resolution: It must be chromatographically resolved from 3-amino-5-
methylisoxazole and 5-amino-3-methylisoxazole.

* Retention: As a small, polar heterocycle, it exhibits poor retention on standard C18 phases,
often eluting in the void volume.

o Detection: It lacks a strong chromophore above 250 nm, necessitating low-UV detection or
Mass Spectrometry.

Strategy:
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o For Purity (QC): A high-aqueous stable C18 or Polar-Embedded column is used with a
buffered mobile phase to ensure retention and peak shape.

e For Trace (Impurity): A HILIC-MS/MS method provides superior sensitivity and retention,
avoiding the ion-suppression zone of the void volume.

Physicochemical Profile & Method Implications[1][2]
[3l4][5][6][7]

Property Value Analytical Implication

The C4-Methyl group sterically

hinders the amine less than a
Structure ) )

C3-substituent, potentially

affecting pKa.[1]

The compound is a very weak
base. AtpH < 2, itis

protonated (
pKa (Predicted) ~2.0 - 2.5 (Conjugate Acid)

). At pH > 4, itis neutral (

).

Highly polar. Reverse Phase
LogP ~-0.74t00.1 (RP) retention requires high

agueous content or ion-pairing.

Detection must be performed
UV Max ~210 - 230 nm at low wavelengths (220 nm

recommended).

. Diluents should match the
B Soluble in MeOH, DMSO, o ) -
Solubility Wat initial mobile phase conditions
ater
to prevent peak distortion.

Protocol A: HPLC-UV for Purity & Assay (Routine
QC)
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Objective: Quantify 4-Methylisoxazol-5-amine in bulk API or reaction mixtures with a limit of
quantitation (LOQ) of ~0.05% w/w.

Chromatographic Conditions

o System: HPLC with PDA/UV Detector (e.g., Agilent 1260/Waters Alliance).

e Column: Phenomenex Luna Omega Polar C18 or Waters XSelect HSS T3 (4.6 x 150 mm, 3
pum).

o Rationale: Standard C18 columns suffer from "phase collapse” in 100% aqueous
conditions. HSS T3 or Polar C18 phases are designed to retain polar analytes in high-
agueous mobile phases.

e Mobile Phase A: 10 mM Ammonium Phosphate Buffer, pH 6.5.

o Rationale: Operating at pH 6.5 keeps the analyte in its neutral form, maximizing
hydrophobic interaction with the stationary phase.

» Mobile Phase B: Acetonitrile (ACN).

e Flow Rate: 1.0 mL/min.

e Column Temp: 30°C.

o Detection: UV at 220 nm (Reference: 360 nm).

« Injection Volume: 5-10 pL.

Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B Comment

0.0 08 5 Isocra.tic hold for
retention

3.0 98 2 End of loading

12.0 60 40 Linear gradient

15.0 10 90 Wash

17.0 98 2 Re-equilibration

22.0 98 2 End of Run

Sample Preparation

e Stock Solution: Dissolve 10.0 mg of standard in 10 mL of Water:ACN (90:10).
o Test Solution: Dilute Stock to 0.5 mg/mL using Mobile Phase A.
o System Suitability:

o Tailing Factor: < 1.5

o %RSD (n=5): < 2.0%

o Resolution (if isomers present): > 2.0 between 4-methyl and 3-methyl isomers.

Protocol B: LC-MS/MS for Trace Quantification

Objective: Quantify trace levels (ppm range) of 4-Methylisoxazol-5-amine in complex matrices
or as a genotoxic impurity.

Mass Spectrometry Parameters

e Source: Electrospray lonization (ESI), Positive Mode.
e Scan Type: Multiple Reaction Monitoring (MRM).

e Precursor lon: [M+H]* = 99.1 m/z.
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e Transitions:

o Quantifier: 99.1 - 58.1 (Ring cleavage/Loss of C2HsN).

o Qualifier: 99.1 - 42.1 (Loss of CNO fragment).

o Note: The fragmentation pattern is specific to the isoxazole ring stability.

Chromatographic Conditions (HILIC Mode)

e Column: Waters BEH Amide or Agilent Poroshell 120 HILIC-Z (2.1 x 100 mm, 1.7 pm).

o Rationale: HILIC provides superior retention for small polar amines compared to Reverse

Phase, eluting them in high-organic content which enhances ESI sensitivity (desolvation

efficiency).

o Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

¢ Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

¢ Flow Rate: 0.4 mL/min.

Gradient Program (HILIC)

% Mobile Phase B

Time (min) . Comment
(Organic)

0.0 95 High organic start

1.0 95 Hold

6.0 70 Gradient elution

7.0 50 Wash

7.1 95 Re-equilibration

10.0 95 Ready

Visual Workflows & Decision Logic

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Diagram 1: Method Selection Decision Tree

This logic gate ensures the correct analytical approach is selected based on the sample
concentration and matrix.
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Target Concentration?

Major Component \Minor Component
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Complex Matrix?
(Plasma/Formulation)

No (Clean Solvent)\Yes (Interference Risk)

Method A: HPLC-UV Method B: HILIC-MS/MS

(Polar C18, pH 6.5) (BEH Amide, ESI+)

Click to download full resolution via product page

Caption: Decision tree for selecting between HPLC-UV and LC-MS/MS based on sensitivity
requirements.

Diagram 2: Sample Preparation & Extraction Workflow

Standardized extraction protocol to maximize recovery of the polar amine.
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Caption: Extraction workflow emphasizing agueous-organic solvent choice to match analyte
polarity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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